2,9-dithia-4,7,11,14-tetrazatricyclo[8.4.0.03,8]tetradeca-1(14),3,5,7,10,12-hexaene

• CAS No.: 52879-26-2
• Molecular Formula: C8H4N4S2
• Molecular Weight: 220.3 g/mol
• IUPAC Name: 2,9-dithia-4,7,11,14-tetrazatricyclo[8.4.0.03,8]tetradeca-1(14),3,5,7,10,12-hexaene
• InChI: InChI=1S/C8H4N4S2/c1-2-10-6-5(9-1)13-7-8(14-6)12-4-3-11-7/h1-4H
• InChI Key: RNHXBBJKNIFSIU-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C(=N1)SC3=NC=CN=C3S2

Description

2,9-Dithia-4,7,11,14-tetrazatricyclo[84003,8]tetradeca-1(14),3,5,7,10,12-hexaene is a complex heterocyclic compound This compound is characterized by its unique structure, which includes multiple nitrogen and sulfur atoms within a tricyclic framework

Preparation Methods

The synthesis of 2,9-dithia-4,7,11,14-tetrazatricyclo[8.4.0.03,8]tetradeca-1(14),3,5,7,10,12-hexaene typically involves multi-step reactions. One common synthetic route includes the cyclization of appropriate precursors under specific conditions. For instance, the preparation might involve the reaction of a dithiol with a diazide compound, followed by cyclization under controlled temperature and pressure conditions . Industrial production methods often scale up these reactions, optimizing for yield and purity through the use of advanced catalytic systems and continuous flow reactors .

Chemical Reactions Analysis

2,9-Dithia-4,7,11,14-tetrazatricyclo[8.4.0.03,8]tetradeca-1(14),3,5,7,10,12-hexaene undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions . The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while reduction could lead to the formation of thiols .

Scientific Research Applications

This compound has a wide range of applications in scientific research. In chemistry, it is used as a building block for the synthesis of more complex molecules. Additionally, in the industrial sector, it is used in the development of advanced materials, including polymers and nanomaterials .

Mechanism of Action

The mechanism of action of 2,9-dithia-4,7,11,14-tetrazatricyclo[8.4.0.03,8]tetradeca-1(14),3,5,7,10,12-hexaene involves its interaction with specific molecular targets. The sulfur and nitrogen atoms within the compound can form coordination complexes with metal ions, influencing various biochemical pathways . These interactions can modulate enzyme activity, alter cellular signaling pathways, and affect the overall cellular function .

Comparison with Similar Compounds

Compared to other similar compounds, 2,9-dithia-4,7,11,14-tetrazatricyclo[8.4.0.03,8]tetradeca-1(14),3,5,7,10,12-hexaene stands out due to its unique tricyclic structure and the presence of multiple heteroatoms. Similar compounds include 2,9-dithia-4,13-diazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaene and 7,11-dichloro-N5,N5,N13,N13-tetramethyl-9-phenyl-2-thia-4,6,12,14-tetrazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaene . The unique arrangement of atoms in this compound provides distinct chemical properties and reactivity patterns, making it a valuable compound for various applications.